Cas no 298693-02-4 ((4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole])

(4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] is a chiral bis(oxazoline) ligand with a rigid cyclobutylidene backbone, offering enhanced stereocontrol in asymmetric catalysis. Its tert-butyl substituents provide steric hindrance, improving enantioselectivity in metal-catalyzed reactions such as cyclopropanations, Diels-Alder reactions, and conjugate additions. The (S,S)-configuration ensures consistent chiral induction, while the cyclobutylidene spacer enhances structural rigidity, reducing conformational flexibility for higher selectivity. This ligand is particularly effective with copper, palladium, and rhodium complexes, making it valuable for synthesizing enantiomerically pure intermediates in pharmaceuticals and fine chemicals. Its stability under reaction conditions and predictable performance make it a reliable choice for demanding asymmetric transformations.
(4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] structure
298693-02-4 structure
Product Name:(4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole]
CAS No:298693-02-4
MF:C18H30N2O2
MW:306.443005084991
CID:5041373
PubChem ID:10686123
Update Time:2026-02-28

(4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] Chemical and Physical Properties

Names and Identifiers

    • (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole]
    • (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-t-butyloxazole], 95%
    • (4S)-4-tert-butyl-2-[1-[(4S)-4-tert-butyl-4,5-dihydrooxazol-2-yl]cyclobutyl]-4,5-dihydrooxazole
    • (4S)-4-tert-butyl-2-{1-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]cyclobutyl}-4,5-dihydro-1,3-oxazole
    • (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-t-butyloxazole]
    • BS-48046
    • (4S)-4-tert-butyl-2-[1-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]cyclobutyl]-4,5-dihydro-1,3-oxazole
    • 298693-02-4
    • MFCD32670844
    • CS-0104017
    • (4S,4'S)-2,2'-(Cyclobutane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
    • AKOS040767129
    • E74993
    • Inchi: 1S/C18H30N2O2/c1-16(2,3)12-10-21-14(19-12)18(8-7-9-18)15-20-13(11-22-15)17(4,5)6/h12-13H,7-11H2,1-6H3
    • InChI Key: MUPPKWUWZUIUGE-UHFFFAOYSA-N
    • SMILES: O1CC(C(C)(C)C)N=C1C1(C2=NC(CO2)C(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 306.230728204g/mol
  • Monoisotopic Mass: 306.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.2

(4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] Pricemore >>

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Additional information on (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole]

Exploring the Unique Properties and Applications of (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] (CAS No. 298693-02-4)

In the realm of specialized organic compounds, (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] (CAS No. 298693-02-4) stands out as a structurally unique and functionally versatile molecule. This bicyclic oxazole derivative has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced material science. The compound's cyclobutylidene bridge and tert-butyloxazole moieties contribute to its distinct stereochemical and electronic properties, making it a valuable building block in asymmetric synthesis and chiral catalysis.

The growing interest in chiral auxiliaries and stereoselective synthesis has positioned this compound as a subject of numerous research studies. Scientists are particularly intrigued by its ability to induce enantioselective transformations, a property highly sought after in the development of single-enantiomer drugs. Recent publications in journals like Organic Letters and Journal of Organic Chemistry have highlighted its utility in constructing complex molecular architectures with precise stereocontrol.

From a synthetic chemistry perspective, the oxazole ring system in this compound offers remarkable stability while maintaining reactivity at specific positions. This dual characteristic makes it an ideal candidate for click chemistry applications and bioorthogonal reactions - two areas currently experiencing exponential growth in chemical biology and drug discovery. The tert-butyl groups provide steric hindrance that can be strategically exploited to control reaction pathways, a feature that computational chemists are actively modeling to predict novel reactivities.

In material science applications, researchers are investigating the compound's potential in organic electronic materials. Its rigid, conjugated structure suggests possible utility in organic light-emitting diodes (OLEDs) or as a component in molecular semiconductors. The thermal stability imparted by the cyclobutylidene linkage makes it particularly interesting for high-performance polymer applications where decomposition resistance is crucial.

The pharmaceutical industry has shown particular interest in derivatives of this compound for their potential as kinase inhibitors and allosteric modulators. Its structural features resemble several privileged scaffolds known to interact with biological targets, prompting numerous structure-activity relationship (SAR) studies. Current research focuses on optimizing its pharmacokinetic properties while maintaining the beneficial stereochemical aspects of the parent molecule.

From an environmental standpoint, the compound's stability raises important questions about green chemistry applications. Researchers are exploring catalytic methods for its synthesis that minimize waste and energy consumption, aligning with the principles of sustainable chemistry. Recent advances in flow chemistry techniques have shown promise for scaling up production while reducing the ecological footprint of its manufacturing process.

Analytical chemists have developed specialized HPLC methods and chiral separation techniques to characterize this compound and its derivatives. The presence of multiple stereocenters creates complex diastereomeric relationships that challenge conventional analytical approaches, driving innovation in chromatographic science. Mass spectrometry studies have revealed interesting fragmentation patterns that aid in structural elucidation of related compounds.

The future directions for research on (4S,4'S)-2,2'-Cyclobutylidenebis[4,5-dihydro-4-tertbutyloxazole] appear particularly promising in the context of artificial intelligence-assisted drug discovery. Machine learning algorithms are being trained to predict novel derivatives with optimized properties, potentially accelerating the development of new therapeutic agents. Additionally, its application in supramolecular chemistry and molecular recognition systems represents an exciting frontier for this versatile compound.

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